Cas no 956499-45-9 (3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 956499-45-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5782739
• PubChem ID: 23630584
• Update Time: 2023-12-26

3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS000216266
• 956499-45-9
• EN300-1449726
• 3-nitro-4-[(prop-2-yn-1-yl)amino]benzoic acid
• 4-(2-Propynylamino)-3-nitrobenzoic acid
• 3-nitro-4-(prop-2-yn-1-yl)aminobenzoic acid

• Inchi： 1S/C10H8N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h1,3-4,6,11H,5H2,(H,13,14)
• InChI Key： CHSBPZXZYAKOTA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])NCC#C)=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives